2-((2-(4-ethoxyphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[[2-(4-ethoxyphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C22H19FN4O2S2/c1-2-29-17-9-5-15(6-10-17)20-26-19(14-3-7-16(23)8-4-14)21(27-20)31-13-18(28)25-22-24-11-12-30-22/h3-12H,2,13H2,1H3,(H,26,27)(H,24,25,28)
• InChI Key: LLZRPFKVHFDCHE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NC(=C(N2)C3=CC=C(C=C3)F)SCC(=O)NC4=NC=CS4
• Molecular Formula: C22H19FN4O2S2
• Molecular Weight: 454.5 g/mol

Description

2-((2-(4-ethoxyphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C22H19FN4O2S2 and its molecular weight is 454.54. The purity is usually 95%.
BenchChem offers high-quality 2-((2-(4-ethoxyphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-(4-ethoxyphenyl)-5-(4-fluorophenyl)-1H-imidazol-4-yl)thio)-N-(thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer and Antitumor Applications

A study by Abu-Melha (2021) on imidazothiadiazoles demonstrated significant cytotoxic activities against breast cancer cell lines, showcasing the potential of these compounds in cancer research. Another research by Yurttaş, Tay, and Demirayak (2015) on benzothiazole derivatives bearing different heterocyclic rings showed considerable anticancer activity against some cancer cell lines, suggesting these compounds as promising candidates for antitumor drugs (Abu-Melha, 2021); (Yurttaş, Tay, & Demirayak, 2015).

Antioxidant Properties

The antioxidant activity of pyrazole-acetamide derivatives has been highlighted, showing significant potential for these compounds in combating oxidative stress, which is a contributing factor in various chronic diseases (Chkirate et al., 2019).

Antimicrobial and Antibacterial Activities

Gullapelli, Thupurani, and Brahmeshwari (2014) synthesized benzimidazole-based pyramiding derivatives, including compounds with antibacterial activity, indicating the role of these compounds in developing new antimicrobial agents. Ramalingam, Ramesh, and Sreenivasulu (2019) also synthesized derivatives with significant antibacterial activity, further supporting the relevance of these compounds in antimicrobial research (Gullapelli, Thupurani, & Brahmeshwari, 2014); (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Insecticidal Activities

Research on novel heterocycles incorporating a thiadiazole moiety against the cotton leafworm highlighted the potential of these compounds in agricultural applications, offering a pathway to develop new insecticidal agents (Fadda et al., 2017).